Cas no 1805162-83-7 (Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805162-83-7
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 4944334
• Update Time: 2025-06-25

Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F3NO4/c1-2-20-12(19)5-8-4-11(21-13(14,15)16)10(7-18)3-9(8)6-17/h3-4,7H,2,5H2,1H3
• InChI Key： JAOSHHKLMSHQLE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)C=C(C#N)C(=C1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805162-83-7)

Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805162-83-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique cyano, formyl, and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines electron-withdrawing and electron-donating moieties, allows for versatile reactivity, enabling its use in the synthesis of complex molecules.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and bioavailability, particularly in drug discovery. Researchers are increasingly exploring the potential of Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate as a building block for novel therapeutics targeting diseases such as cancer, inflammation, and central nervous system disorders. The cyano group, in particular, is known for its role in facilitating nucleophilic addition reactions, which are critical in the construction of heterocyclic frameworks commonly found in active pharmaceutical ingredients (APIs).

From an agrochemical perspective, the trifluoromethoxy moiety in Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate contributes to the compound's lipophilicity, making it an attractive candidate for the development of next-generation pesticides and herbicides. This functional group is often associated with improved penetration through plant cuticles, enhancing the efficacy of agrochemical formulations. As sustainability becomes a key focus in agriculture, the search for environmentally friendly yet potent compounds like this one has intensified, aligning with global trends toward greener pest management solutions.

The synthesis of Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate typically involves multi-step organic reactions, including condensation, oxidation, and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for scalable and cost-effective production methods. These innovations are particularly relevant in the context of Industry 4.0, where automation and data-driven approaches are revolutionizing chemical manufacturing.

In material science, the formyl and cyano groups in Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate offer opportunities for polymer modification and the creation of functionalized surfaces. For instance, the compound can serve as a precursor for conductive polymers or as a cross-linking agent in the fabrication of high-performance coatings. With the rise of smart materials and nanotechnology, the versatility of this compound positions it as a key player in the development of next-generation materials with tailored properties.

Safety and regulatory compliance are paramount when handling Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are essential to ensure safe handling. The compound's stability under various conditions has been extensively studied, with data indicating compatibility with common organic solvents and moderate temperatures, making it suitable for a wide range of applications.

As the scientific community continues to explore the potential of Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate, its role in cutting-edge research is expected to expand. Whether in the development of life-saving drugs, sustainable agrochemicals, or advanced materials, this compound exemplifies the intersection of innovation and practicality. For researchers and industry professionals seeking reliable and high-quality intermediates, Ethyl 2-cyano-4-formyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805162-83-7) represents a compelling choice with broad applicability and promising future prospects.